Cas no 1505521-36-7 (2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole)

• Product Name: 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole
• CAS No: 1505521-36-7
• MF: C₁₅H₁₀F₃NO₂S
• MW: 325.305613040924
• CID: 4821039
• Update Time: 2025-05-19

2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-((4-(TRIFLUOROMETHYL)PHENYL)SULFONYL)-1H-INDOLE
• J3.640.890A
• 4-Trifluoromethylphenyl(1H-indole-2-yl) sulfone
• 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole

• Inchi： 1S/C15H10F3NO2S/c16-15(17,18)11-5-7-12(8-6-11)22(20,21)14-9-10-3-1-2-4-13(10)19-14/h1-9,19H
• InChI Key： YLIUOSIZFANCMQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(C1=CC2C=CC=CC=2N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 492
• XLogP3: 4.1
• Topological Polar Surface Area: 58.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole

Introduction to 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole (CAS No. 1505521-36-7)

2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 1505521-36-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonylated indoles, a structural motif that has been extensively explored for its potential biological activities. The presence of a trifluoromethyl group on the phenyl ring and the sulfonyl linkage to the indole core imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The sulfonyl group in 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole is known to enhance the binding affinity and metabolic stability of molecules, a critical factor in the design of bioactive compounds. Indole derivatives, on the other hand, have a long history of therapeutic applications, ranging from antimicrobial to anticancer agents. The combination of these structural features suggests that this compound may exhibit a broad spectrum of biological activities, particularly in modulating cellular signaling pathways and enzyme functions.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of such compounds. The trifluoromethyl group, a common pharmacophore in modern drugs, is known for its ability to improve lipophilicity and binding interactions with biological targets. In the context of 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole, this moiety may play a crucial role in enhancing its efficacy against various diseases.

One of the most compelling aspects of this compound is its structural versatility. The indole core can be further modified to introduce additional functional groups, allowing for fine-tuning of its biological properties. For instance, researchers have explored indole derivatives as inhibitors of enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. The sulfonyl linkage provides a stable scaffold for such modifications, making 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole a valuable building block for medicinal chemists.

The synthesis of 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically requires specialized reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex framework of this compound efficiently.

In terms of biological activity, preliminary studies suggest that 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole may exhibit inhibitory effects on certain enzymes and receptors. For example, it has been hypothesized that this compound could interfere with pathways involved in inflammation and cancer progression. While these findings are still under investigation, they highlight the potential therapeutic value of this molecule.

The pharmaceutical industry has increasingly focused on developing small molecules with novel mechanisms of action. Compounds like 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole represent an important step toward this goal. By leveraging structural diversity and computational modeling, researchers can identify promising candidates for further development into new drugs. The unique combination of features in this compound makes it an intriguing subject for future studies.

Moreover, the use of advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has facilitated a deeper understanding of its molecular structure and interactions. These methods provide critical insights into how 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole interacts with biological targets at the molecular level, which is essential for optimizing its pharmacological properties.

As research in this field continues to evolve, it is likely that new applications for 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole will be discovered. The growing interest in indole derivatives and sulfonylated compounds underscores their importance as pharmacological tools. The presence of the trifluoromethyl group further enhances their appeal by improving their pharmacokinetic profiles.

In conclusion, 2-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-indole (CAS No. 1505521-36-7) is a structurally complex and biologically relevant compound with significant potential in drug discovery. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic applications. As our understanding of molecular interactions continues to improve, compounds like this one will play an increasingly important role in developing new treatments for human diseases.